Cas no 1384669-03-7 (N-methyl-N-{5-(propan-2-yl)-1,3-oxazol-2-ylmethyl}pyrrolidin-3-amine)

• Product Name: N-methyl-N-{5-(propan-2-yl)-1,3-oxazol-2-ylmethyl}pyrrolidin-3-amine
• CAS No: 1384669-03-7
• MF: C₁₂H₂₁N₃O
• MW: 223.31464266777
• MDL: MFCD22375438
• CID: 5218440
• PubChem ID: 72124934
• Update Time: 2025-10-31

N-methyl-N-{5-(propan-2-yl)-1,3-oxazol-2-ylmethyl}pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolemethanamine, N-methyl-5-(1-methylethyl)-N-3-pyrrolidinyl-
• N-methyl-N-{5-(propan-2-yl)-1,3-oxazol-2-ylmethyl}pyrrolidin-3-amine

• MDL： MFCD22375438
• Inchi： 1S/C12H21N3O/c1-9(2)11-7-14-12(16-11)8-15(3)10-4-5-13-6-10/h7,9-10,13H,4-6,8H2,1-3H3
• InChI Key： NVUQGTZHHNXXOZ-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=CN=C1CN(C)C1CCNC1

Additional information on N-methyl-N-{5-(propan-2-yl)-1,3-oxazol-2-ylmethyl}pyrrolidin-3-amine

Professional Introduction to N-methyl-N-{5-(propan-2-yl)-1,3-oxazol-2-ylmethyl}pyrrolidin-3-amine (CAS No. 1384669-03-7)

N-methyl-N-{5-(propan-2-yl)-1,3-oxazol-2-ylmethyl}pyrrolidin-3-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1384669-03-7, belongs to a class of molecules that incorporate both pyrrolidine and oxazole moieties, which are known for their role in various pharmacological applications.

The structural framework of N-methyl-N-{5-(propan-2-yl)-1,3-oxazol-2-ylmethyl}pyrrolidin-3-amine features a pyrrolidine ring substituted with an N-methyl group and a 5-(propan-2-yl)-1,3-oxazol-2-ylmethyl side chain. This configuration suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery. The presence of the propan-2-yl group in the oxazole moiety introduces a degree of lipophilicity, which can influence the compound's solubility and bioavailability.

Recent advancements in medicinal chemistry have highlighted the importance of biaryl and heteroaryl structures in the development of novel therapeutic agents. The combination of a pyrrolidine and an oxazole ring in N-methyl-N-{5-(propan-2-yl)-1,3-oxazol-2-ylmethyl}pyrrolidin-3-amine positions it as a potential scaffold for designing molecules with enhanced pharmacological properties. Studies have demonstrated that such structural motifs can exhibit inhibitory effects on various enzymes and receptors, making them valuable in the treatment of inflammatory diseases, neurological disorders, and cancer.

In the context of contemporary research, N-methyl-N-{5-(propan-2-yl)-1,3-oxazol-2-ylmethyl}pyrrolidin-3-amine has been explored for its potential role in modulating kinase activity, which is crucial for several signaling pathways involved in cell proliferation and differentiation. The N-methyl group and the alkyl-substituted oxazole ring are particularly noteworthy, as they can serve as pharmacophores that interact with specific amino acid residues in target proteins. This interaction can lead to the development of selective inhibitors that exhibit high affinity and low toxicity.

The synthesis of N-methyl-N-{5-(propan-2-yll)-1,3 oxazol - 2 - ylmethyl} pyrrolidin - 3 - amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has enabled researchers to construct the complex framework of this compound efficiently. These methods not only improve the overall yield but also minimize unwanted byproducts, facilitating further structural optimization.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding modes of N-methyl-N-{5-(propan - 2 - yl) - 1 , 3 - oxazol - 2 - ylmethyl} pyrrolidin - 3 - amine with various biological targets. These studies have provided insights into the compound's interactions at the atomic level, helping to rationalize its potential pharmacological effects. The results suggest that this molecule can bind to pockets on enzymes such as kinases and phosphodiesterases, which are implicated in numerous disease pathways.

The pharmacokinetic properties of N-methyl-N-{5-(propan - 2 - yl) - 1 , 3 - oxazol - 2 - ylmethyl} pyrrolidin - 3 - amine have also been evaluated through preclinical studies. These investigations have focused on assessing its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound's favorable solubility characteristics and moderate metabolic stability indicate its potential for further development into a viable therapeutic agent. Additionally, its ability to cross the blood-brain barrier suggests that it may be useful in treating central nervous system disorders.

In conclusion, N-methyl-N-{5-(propan - 2 - yl) - 1 , 3 - oxazol - 2 - ylmethyl} pyrrolidin - 3 amine (CAS No. 1384669_03_7) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in the development of novel therapies targeting complex diseases.